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Compound of Interest

1-(3,4-Dichlorobenzyl)-3,5-
Compound Name:

dimethyl-1H-pyrazol-4-amine
CAS No.: 514800-76-1

Cat. No.: B1297573

Get Quote

Initial Investigation and Subject Identification

A comprehensive search for a chemical compound designated by the Chemical Abstracts
Service (CAS) number 535964-00-0 has been conducted. The investigation across multiple
chemical databases and scientific literature repositories did not yield any registered chemical
substance associated with this identifier.

The search results indicate that the number "535964" is associated with a product code for a
non-chemical item, specifically "Fischer 535964 Ea M10 N Drop In Anchors"[1]. This suggests
a potential misinterpretation of a product identifier as a CAS registry number. Furthermore,
searches on chemical supplier platforms like ChemicalBook did not provide any substance
corresponding to this number[2][3]. For reference, a valid CAS number, such as that for
Formaldehyde (50-00-0), readily provides extensive information on its chemical properties and
structure[4].

Conclusion on the Existence of the Chemical Compound
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Based on the exhaustive search, it is concluded that CAS number 535964-00-0 does not
correspond to a known chemical compound. Therefore, the creation of an in-depth technical
guide on its properties, structure, and biological activity is not possible.

It is recommended to verify the CAS number for accuracy. Should a revised and valid CAS
number be provided, a comprehensive technical guide can be developed as per the original
request, detailing the compound's core characteristics, experimental protocols, and relevant
biological pathways.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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